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Introduction

BRD1401 is a novel small molecule that serves as a specific chemical probe for studying the
function of the outer membrane protein OprH in Pseudomonas aeruginosa.[1][2][3] This
document provides detailed application notes and experimental protocols for utilizing BRD1401
to investigate OprH-LPS interactions and their role in outer membrane integrity. BRD1401's
unique mode of action, requiring both the presence of OprH and the depletion of the essential
lipoprotein OprL, offers a powerful tool to dissect the intricate biology of the P. aeruginosa cell
envelope.[1][3][4]

The discovery of BRD1401 was facilitated by a multiplexed, whole-cell screening strategy
known as mini-PROSPECT, which identified its specific activity against an OprL-depleted
mutant of P. aeruginosa.[1][5][6] Subsequent genetic and biochemical studies revealed that
BRD1401 targets OprH, disrupting its crucial interaction with lipopolysaccharide (LPS) and
leading to increased membrane fluidity.[1][2][3][7] This finding has also shed light on a
previously uncharacterized interaction between OprH and OprL, suggesting a complex that
bridges the outer membrane and the peptidoglycan layer.[1][3][5]

These application notes are designed to guide researchers in using BRD1401 to explore OprH
function, validate its mechanism of action, and potentially screen for other molecules with
similar activities.
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Data Presentation

Table 1: Activity Profile of BRD1401

Parameter Value Strain/Condition Reference
Specific Lethali P. aeruginosa oprL-
P v -8.25 J P [4]
Factor (SLF) hypomorph
Minimal Inhibitory Not specified in Not specified in
Concentration (MIC) abstracts abstracts
LPS-OprH
Dissociation Constant ~ ~200 uM In vitro (NMR) [5]
(Kd)

Table 2: Genetic Requirements for BRD1401 Activity

Strain BRD1401
OprH Status OprL Status L Reference

Background Activity
Wild-type P. )

] Present Present Inactive [1]
aeruginosa
oprL-hypomorph Present Depleted Active [1][4]
oprL-hypomorph )

Inactive

with oprH Absent Depleted ) [1]

_ (Resistance)
mutation
oprL-KDAoprH Absent Depleted Inactive [1]

Signaling Pathways and Experimental Workflows
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Caption: Mechanism of action of BRD1401 in P. aeruginosa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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